![molecular formula C16H17FN2O3S B2955814 N1-(3-fluorophenyl)-N2-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)oxalamide CAS No. 2034440-17-8](/img/structure/B2955814.png)
N1-(3-fluorophenyl)-N2-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-fluorophenyl)-N2-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)oxalamide, also known as FTO inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Neurokinin-1 Receptor Antagonism
- Harrison et al. (2001) developed a neurokinin-1 receptor antagonist with a similar chemical structure, highlighting its potential in treating emesis and depression (Harrison et al., 2001).
Orexin-1 Receptor Mechanisms
- Piccoli et al. (2012) investigated compounds with structural similarity in the context of binge eating in female rats, focusing on orexin-1 receptor mechanisms, which could suggest potential applications in eating disorders treatment (Piccoli et al., 2012).
Serotonin Receptor Antagonism
- Yasunaga et al. (1997) synthesized compounds structurally related to oxalamide, targeting the 5-HT1A receptor, which could imply applications in neuropsychiatric disorders (Yasunaga et al., 1997).
Melatonin Receptor Affinity
- Mesangeau et al. (2011) explored the binding affinity of similar compounds to melatonin receptors, indicating potential applications in sleep disorders and circadian rhythm regulation (Mesangeau et al., 2011).
Antipsychotic Properties
- Vanover et al. (2006) examined the properties of a compound structurally related to oxalamide, indicating its potential as an antipsychotic agent (Vanover et al., 2006).
Synthesis and Chemical Analysis
- Mamedov et al. (2016) developed a novel synthetic approach to oxalamides, which could be relevant for the production and analysis of compounds like N1-(3-fluorophenyl)-N2-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)oxalamide (Mamedov et al., 2016).
Anticancer Activity
- Aboraia et al. (2006) synthesized oxadiazole-thione derivatives with high anticancer activity, suggesting potential applications in cancer therapy (Aboraia et al., 2006).
Herbicide Analysis
- Zimmerman et al. (2002) discussed the detection of herbicides and their degradates, which could imply applications in environmental monitoring and agricultural chemistry (Zimmerman et al., 2002).
Glycolic Acid Oxidase Inhibition
- Rooney et al. (1983) studied pyrrole-dione derivatives as inhibitors of glycolic acid oxidase, hinting at applications in metabolic disorders (Rooney et al., 1983).
Properties
IUPAC Name |
N'-(3-fluorophenyl)-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O3S/c1-10(20)14-6-5-13(23-14)7-8-18-15(21)16(22)19-12-4-2-3-11(17)9-12/h2-6,9-10,20H,7-8H2,1H3,(H,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNWOKMYLDZSFHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(S1)CCNC(=O)C(=O)NC2=CC(=CC=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.